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Compound of Interest

Compound Name: Naphthalene-2,7-dithiol

CAS No.: 71977-56-5

Cat. No.: B1317319

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Naphthalene-2,7-dithiol, a bifunctional organosulfur compound, presents a unique molecular

architecture of significant interest in materials science and medicinal chemistry. This technical

guide provides a detailed examination of its chemical properties and structure, offering a

valuable resource for professionals engaged in advanced research and development.

Core Chemical Properties
Naphthalene-2,7-dithiol is characterized by a naphthalene core substituted with two thiol

groups at the 2 and 7 positions. This specific substitution pattern imparts distinct chemical

properties that influence its reactivity, solubility, and potential applications.
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Property Value Reference

Molecular Formula C₁₀H₈S₂ [1]

Molecular Weight 192.3 g/mol [1]

CAS Number 71977-56-5 [1]

Melting Point 186-188 °C [2]

Solubility Low in organic solvents [2]

Computed XLogP3-AA 3.5 [1]

Computed Topological Polar

Surface Area
74.6 Å² [1]

Computed Heavy Atom Count 12 [1]

Molecular Structure and Geometry
The chemical structure of Naphthalene-2,7-dithiol is defined by the arrangement of its

constituent atoms and the bonding between them. While detailed experimental data on bond

lengths and angles for this specific isomer are not readily available in the public domain, the

fundamental structure can be represented as a naphthalene ring with thiol (-SH) groups

attached to the C2 and C7 positions.
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Chemical Structure of Naphthalene-2,7-dithiol
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Caption: 2D chemical structure of Naphthalene-2,7-dithiol.

Experimental Protocols
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Synthesis of Naphthalene-2,7-dithiol
A common synthetic route to Naphthalene-2,7-dithiol involves the conversion of 2,7-

dihydroxynaphthalene. A patent describes a method that proceeds through a dithiocarbamate

intermediate.[2] The general steps are outlined below; however, it is important to note that

specific, detailed experimental parameters such as precise reagent quantities, reaction times,

and purification methods are not publicly available and would require optimization in a

laboratory setting.

Reaction Scheme:
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General Synthesis Pathway

2,7-Dihydroxynaphthalene
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Dimethylthiocarbamoyl chloride

Intermediate Dithiocarbamate
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Caption: Generalized synthesis workflow for Naphthalene-2,7-dithiol.

Step 1: Formation of the Dithiocarbamate Intermediate 2,7-Dihydroxynaphthalene is reacted

with dimethylthiocarbamoyl chloride. This step likely involves a nucleophilic attack from the
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hydroxyl groups of the naphthalene precursor onto the electrophilic carbonyl carbon of the

dimethylthiocarbamoyl chloride.

Step 2: Thermal Rearrangement (Newman-Kwart Rearrangement) The resulting O-

thiocarbamate intermediate is subjected to thermal rearrangement to the S-thiocarbamate.

Step 3: Hydrolysis The S-thiocarbamate is then hydrolyzed, typically under basic or acidic

conditions, to yield the final product, Naphthalene-2,7-dithiol.

Purification: Purification of the final product is challenging due to the low solubility of

Naphthalene-2,7-dithiol in common organic solvents.[2] Recrystallization may be attempted

from high-boiling point solvents, or other purification techniques such as sublimation may be

required.

Spectroscopic and Structural Data
Detailed experimental spectroscopic data, including 1H NMR, 13C NMR, IR, and mass

spectrometry, for Naphthalene-2,7-dithiol are not readily available in peer-reviewed literature

or public chemical databases. Similarly, no crystal structure data for this specific isomer has

been found in the Cambridge Structural Database or other crystallographic repositories.

Researchers investigating this compound would need to perform these characterizations as

part of their work.

Potential Applications and Research Directions
The presence of two thiol groups on the naphthalene scaffold makes Naphthalene-2,7-dithiol
a versatile building block for various applications:

Organic Electronics: The aromatic and electron-donating nature of the dithiol functionality

suggests potential use in the synthesis of organic semiconductors and conducting polymers.

Coordination Chemistry: The thiol groups can act as ligands for metal ions, leading to the

formation of coordination polymers and metal-organic frameworks (MOFs) with interesting

electronic and catalytic properties.

Drug Development: Thiol-containing compounds are known to interact with biological

systems. The rigid naphthalene backbone provides a scaffold for the design of novel
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therapeutic agents.

Further research is needed to fully elucidate the experimental properties and explore the

potential of Naphthalene-2,7-dithiol in these and other fields. The development of a robust

and scalable synthetic protocol, along with comprehensive characterization, will be crucial for

advancing its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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